Cas no 42148-23-2 (methanedisulfonyl difluoride)

methanedisulfonyl difluoride structure
methanedisulfonyl difluoride structure
Product Name:methanedisulfonyl difluoride
CAS No:42148-23-2
MF:CH2F2O4S2
MW:180.150985240936
MDL:MFCD34550602
CID:333434
PubChem ID:142580
Update Time:2025-04-19

methanedisulfonyl difluoride Chemical and Physical Properties

Names and Identifiers

    • Methanedisulfonyldifluoride
    • Methanedisulfonyl fluoride
    • AC1L3LEI
    • AG-F-49864
    • bis(fluorosulfonyl)methane
    • CCG-40493
    • CTK1D8511
    • Methandisulfonylfluorid
    • Methanebis(sulfonylfluoride)
    • Methylenedi(sulfonyl fluoride)
    • NSC86336
    • methanedisulfonyl difluoride
    • EN300-28318060
    • DTXSID30194981
    • NSC-86336
    • 42148-23-2
    • CS-0530864
    • bisfluorosulfonylmethane
    • SCHEMBL1470335
    • NSC 86336
    • MDL: MFCD34550602
    • Inchi: 1S/CH2F2O4S2/c2-8(4,5)1-9(3,6)7/h1H2
    • InChI Key: DKWGSLVGHONKMY-UHFFFAOYSA-N
    • SMILES: S(CS(=O)(=O)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 179.93626
  • Monoisotopic Mass: 179.936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 85Ų

Experimental Properties

  • Density: 1.838
  • Boiling Point: 321.2°C at 760 mmHg
  • Flash Point: 148.1°C
  • Refractive Index: 1.415
  • PSA: 68.28
  • LogP: 1.70410

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